[1-(1H-benzoimidazol-4-yl)-ethyl]-methyl-amine

• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 1-(1H-benzimidazol-4-yl)-N-methylethanamine
• InChI: InChI=1S/C10H13N3/c1-7(11-2)8-4-3-5-9-10(8)13-6-12-9/h3-7,11H,1-2H3,(H,12,13)
• InChI Key: DQFYOBFVDLYJEB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C2C(=CC=C1)NC=N2)NC

Description

[1-(1H-benzoimidazol-4-yl)-ethyl]-methyl-amine is a useful research compound. Its molecular formula is C10H13N3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(1H-benzoimidazol-4-yl)ethanone (72 mg, 0.449 mmol), methylamine (2M in THF; 2.25 mL, 4.50 mmol) and HCl in 1,4-dioxane (4M; 0.337 mL, 1.35 mmol) in MeOH (2.7 mL) was stirred at room temperature for 3 days before it was cooled to 0° C. and NaBH4 (20 mg, 0.539 mmol) was added in a single portion. The mixture was stirred at room temperature overnight before it was diluted with MeOH, stirred for 1 hour and concentrated in vacuo. The residue was purified by SiO2 chromatography providing [1-(1H-benzoimidazol-4-yl)-ethyl]-methyl-amine (46 mg).